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Compound of Interest

Compound Name: Chavibetol

. Get Quote

Cat. No.: B1668573

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical compounds are paramount to ensuring a safe and compliant laboratory
environment. This guide provides essential, step-by-step procedures for the safe disposal of
Chavibetol, a phenylpropanoid with notable biological activities. Adherence to these guidelines
will help mitigate risks and ensure the protection of both laboratory personnel and the
environment.

Chavibetol: Chemical and Physical Properties

A clear understanding of a substance's properties is the first step toward safe handling and
disposal. The following table summarizes the key quantitative data for Chavibetol.

Property

Value

Chemical Formula

C10H1202

Molar Mass 164.204 g-mol—1
Density 1.06 g/cm3

Boiling Point 254 °C (489 °F; 527 K)
Melting Point 8.5°C

Flash Point 122.4 °C

Vapor Pressure

0.0114 mmHg at 25°C
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Hazard Identification and Safety Precautions

Chavibetol is classified with the following hazards:
o Harmful if swallowed.

o Causes skin irritation.

o Causes serious eye irritation.

o May cause an allergic skin reaction.

e Suspected of causing genetic defects.

e Suspected of causing cancer.

o Harmful to aquatic life with long-lasting effects.[1]

Given these hazards, it is imperative to use appropriate Personal Protective Equipment (PPE)
when handling Chavibetol. This includes, but is not limited to, chemical-resistant gloves, safety
goggles, and a lab coat. All handling of Chavibetol waste should be conducted in a well-
ventilated area, preferably within a chemical fume hood.[2]

Step-by-Step Disposal Protocol for Chavibetol

This protocol outlines the necessary steps for the safe collection, storage, and disposal of
Chavibetol waste in a laboratory setting.

Objective: To safely manage and dispose of Chavibetol waste in accordance with institutional
and regulatory standards.

Materials:
e Appropriate Personal Protective Equipment (PPE)
o Designated hazardous waste container (chemically compatible, leak-proof, with a secure lid)

e Hazardous waste labels
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e Secondary containment for the waste container
Procedure:
o Waste Identification and Segregation:

o lIdentify all waste streams containing Chavibetol, including pure compound, solutions, and
contaminated materials (e.g., pipette tips, gloves, absorbent paper).

o Do not mix Chavibetol waste with incompatible chemicals.[3][4] It should be collected as
a halogen-free organic waste unless it is in a solution with halogenated solvents.

o Waste Collection:

o Perform all waste collection activities within a chemical fume hood to minimize inhalation
exposure.

o Use a designated, properly labeled hazardous waste container. The original container is
often a good choice for waste storage.[5]

o For liquid waste, carefully pour the Chavibetol solution into the waste container, avoiding
splashes.

o For solid waste, such as contaminated lab materials, place them in a designated, leak-
proof container.[1]

e Container Labeling:
o Label the waste container clearly with the words "Hazardous Waste."[4]

o The label must include the full chemical name, "Chavibetol," and the approximate
concentration and quantity. Do not use abbreviations.

o Indicate the date when waste was first added to the container.

e Waste Storage:
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[e]

Store the sealed hazardous waste container in a designated and secure satellite
accumulation area within the laboratory.[6]

[e]

The storage area should be well-ventilated and away from sources of ignition.[2]

o

Use secondary containment to prevent the spread of material in case of a leak.

[¢]

Keep the waste container closed at all times, except when adding waste.[5][7]

o Disposal Request and Pickup:

o Once the waste container is full or has reached the accumulation time limit set by your
institution, arrange for its disposal through your institution's Environmental Health and
Safety (EHS) office.

o Follow your institution's specific procedures for requesting a hazardous waste pickup.

o Do not dispose of Chavibetol down the drain or in the regular trash.[8][9] This is illegal
and harmful to the environment.[10]

» Final Disposal Method:

o The recommended and safest method for the final disposal of Chavibetol is incineration
at a licensed chemical disposal facility.[8] This process ensures the complete destruction
of the compound.

Visualizing the Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of Chavibetol,
from generation to final disposal.
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Caption: Chavibetol Disposal Workflow
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By implementing these procedures, laboratories can ensure the safe and responsible
management of Chavibetol waste, fostering a culture of safety and environmental stewardship.
Always consult your institution's specific guidelines and the Safety Data Sheet (SDS) for the
most accurate and detailed information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1668573?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668573?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

